Cas no 1190225-47-8 (Sarcandrone A)
Sarcandrone A Chemical and Physical Properties
Names and Identifiers
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- 2-Propen-1-one,1-[3-[(2R,4R)-3,4-dihydro-7-hydroxy-5,8-dimethoxy-2-phenyl-2H-1-benzopyran-4-yl]-2,4-dihydroxy-6-methoxyphenyl]-3-phenyl-,(2E)-
- SarcandroneA
- 2-Propen-1-one,1-[3-[(2R,4R)-3,4-dihydro-7-hydroxy-5,8-dimethoxy-2-phenyl-2H-1-benzopyran-4-yl]-2,4-dihydroxy-6-methoxyphenyl
- [ "" ]
- Sarcandrone A
- 1-[2,4-dihydroxy-3-(7-hydroxy-5,8-dimethoxy-2-phenyl-3,4-dihydro-2H-chromen-4-yl)-6-methoxyphenyl]-3-phenylprop-2-en-1-one
- 1190225-47-8
- F93978
- 1-[2,4-dihydroxy-3-(7-hydroxy-5,8-dimethoxy-2-phenyl-3,4-dihydro-2H-1-benzopyran-4-yl)-6-methoxyphenyl]-3-phenylprop-2-en-1-one
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- Inchi: 1S/C33H30O8/c1-38-26-18-24(36)32(40-3)33-29(26)21(16-25(41-33)20-12-8-5-9-13-20)28-23(35)17-27(39-2)30(31(28)37)22(34)15-14-19-10-6-4-7-11-19/h4-15,17-18,21,25,35-37H,16H2,1-3H3
- InChI Key: WVQIVIOAVUCHLU-UHFFFAOYSA-N
- SMILES: O1C2C(=C(C=C(C=2C(C2C(=CC(=C(C(C=CC3C=CC=CC=3)=O)C=2O)OC)O)CC1C1C=CC=CC=1)OC)O)OC
Computed Properties
- Exact Mass: 554.19400
- Monoisotopic Mass: 554.194
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 41
- Rotatable Bond Count: 8
- Complexity: 867
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 115
Experimental Properties
- Color/Form: Yellow powder
- Density: 1.3±0.1 g/cm3
- Boiling Point: 771.1±60.0 °C at 760 mmHg
- Flash Point: 250.6±26.4 °C
- PSA: 114.68000
- LogP: 6.38100
- Vapor Pressure: 0.0±2.7 mmHg at 25°C
Sarcandrone A Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Sarcandrone A Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TargetMol Chemicals | TN4947-1 mg |
Sarcandrone A |
1190225-47-8 | 98% | 1mg |
¥ 1,520 | 2023-07-10 | |
| TargetMol Chemicals | TN4947-1 mL * 10 mM (in DMSO) |
Sarcandrone A |
1190225-47-8 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 5360 | 2023-09-15 | |
| TargetMol Chemicals | TN4947-1mg |
Sarcandrone A |
1190225-47-8 | 1mg |
¥ 1520 | 2024-07-19 | ||
| TargetMol Chemicals | TN4947-1 ml * 10 mm |
Sarcandrone A |
1190225-47-8 | 1 ml * 10 mm |
¥ 5360 | 2024-07-19 |
Sarcandrone A Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Related Categories
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 8-O-methylated flavonoids
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 8-O-methylated flavonoids
- Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
Additional information on Sarcandrone A
Research Briefing on Sarcandrone A (CAS: 1190225-47-8): Recent Advances and Therapeutic Potential
Sarcandrone A, a bioactive natural product with the CAS number 1190225-47-8, has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and promising pharmacological properties. This briefing synthesizes the latest research findings on Sarcandrone A, focusing on its molecular mechanisms, synthetic pathways, and potential therapeutic applications. The compound, initially isolated from the rare plant species Sarcandra glabra, has demonstrated notable anti-inflammatory and anti-cancer activities in preclinical studies, making it a compelling candidate for further drug development.
Recent studies have elucidated the molecular structure of Sarcandrone A, revealing a sesquiterpenoid backbone with a rare 5/6/5 tricyclic ring system. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have confirmed its stereochemistry, which is critical for understanding its bioactivity. Researchers have also explored the synthetic routes to Sarcandrone A, with a 2023 study reporting a 12-step total synthesis that achieved a 15% overall yield. This synthetic approach not only facilitates the production of Sarcandrone A for further studies but also enables the generation of structural analogs for structure-activity relationship (SAR) investigations.
In vitro and in vivo studies have highlighted the compound's potential as an anti-cancer agent. Sarcandrone A has been shown to inhibit the proliferation of several cancer cell lines, including breast (MCF-7) and lung (A549) cancer cells, through the modulation of the PI3K/AKT/mTOR signaling pathway. Additionally, its anti-inflammatory effects have been linked to the suppression of NF-κB activation, reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that Sarcandrone A could serve as a dual-function agent for treating both cancer and chronic inflammatory diseases.
Despite these promising results, challenges remain in the development of Sarcandrone A as a therapeutic agent. Issues such as poor solubility and limited bioavailability have been identified, prompting researchers to explore formulation strategies, including nanoparticle-based delivery systems. A 2024 study demonstrated that encapsulating Sarcandrone A in polylactic-co-glycolic acid (PLGA) nanoparticles significantly improved its pharmacokinetic profile in rodent models. Furthermore, toxicological assessments are ongoing to ensure the compound's safety profile meets regulatory standards.
In conclusion, Sarcandrone A (1190225-47-8) represents a promising candidate for further drug development, with its unique chemical structure and multifaceted bioactivity offering potential therapeutic benefits. Future research should focus on optimizing its pharmacological properties, conducting comprehensive preclinical evaluations, and exploring its mechanisms of action in greater detail. The integration of synthetic chemistry, pharmacology, and formulation science will be crucial in advancing Sarcandrone A toward clinical applications.
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